1-[(Cyclopent-3-en-1-yl)methyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione
1-[(Cyclopent-3-en-1-yl)methyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione
SJ3366 is a unique and highly potent nonnucleoside reverse transcriptase inhibitor of human immunodeficiency virus type 1 (HIV-1) and HIV-2.
Brand Name:
Vulcanchem
CAS No.:
195720-26-4
VCID:
VC0543269
InChI:
InChI=1S/C21H24N2O3/c1-4-17-18(19(24)16-10-13(2)9-14(3)11-16)23(21(26)22-20(17)25)12-15-7-5-6-8-15/h5-6,9-11,15H,4,7-8,12H2,1-3H3,(H,22,25,26)
SMILES:
CCC1=C(N(C(=O)NC1=O)CC2CC=CC2)C(=O)C3=CC(=CC(=C3)C)C
Molecular Formula:
C21H24N2O3
Molecular Weight:
352.4 g/mol
1-[(Cyclopent-3-en-1-yl)methyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione
CAS No.: 195720-26-4
Inhibitors
VCID: VC0543269
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![1-[(Cyclopent-3-en-1-yl)methyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione - 195720-26-4](/images/no_structure.jpg)
| CAS No. | 195720-26-4 |
|---|---|
| Product Name | 1-[(Cyclopent-3-en-1-yl)methyl]-5-ethyl-6-(3,5-dimethylbenzoyl)-2,4-pyrimidinedione |
| Molecular Formula | C21H24N2O3 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | 1-(cyclopent-3-en-1-ylmethyl)-6-(3,5-dimethylbenzoyl)-5-ethylpyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C21H24N2O3/c1-4-17-18(19(24)16-10-13(2)9-14(3)11-16)23(21(26)22-20(17)25)12-15-7-5-6-8-15/h5-6,9-11,15H,4,7-8,12H2,1-3H3,(H,22,25,26) |
| Standard InChIKey | BEMROAADXJFLBI-UHFFFAOYSA-N |
| SMILES | CCC1=C(N(C(=O)NC1=O)CC2CC=CC2)C(=O)C3=CC(=CC(=C3)C)C |
| Canonical SMILES | CCC1=C(N(C(=O)NC1=O)CC2CC=CC2)C(=O)C3=CC(=CC(=C3)C)C |
| Appearance | Solid powder |
| Description | SJ3366 is a unique and highly potent nonnucleoside reverse transcriptase inhibitor of human immunodeficiency virus type 1 (HIV-1) and HIV-2. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 1-(3-Cyclopenten-1-yl)methyl-6-(3,5-dimethylbenzoyl)-5-ethyl-2,4-pyrimidinedione SJ-3366 SJ3366 |
| Reference | 1: Wamberg M, Pedersen EB, El-Brollosy NR, Nielsen C. Synthesis of 6-arylvinyl analogues of the HIV drugs SJ-3366 and Emivirine. Bioorg Med Chem. 2004 Mar 1;12(5):1141-9. PubMed PMID: 14980626. 2: Baba M. SJ-3366 Sam Jin Pharmaceutical. Curr Opin Investig Drugs. 2002 Aug;3(8):1146-8. Review. PubMed PMID: 12211405. 3: Buckheit RW Jr, Watson K, Fliakas-Boltz V, Russell J, Loftus TL, Osterling MC, Turpin JA, Pallansch LA, White EL, Lee JW, Lee SH, Oh JW, Kwon HS, Chung SG, Cho EH. SJ-3366, a unique and highly potent nonnucleoside reverse transcriptase inhibitor of human immunodeficiency virus type 1 (HIV-1) that also inhibits HIV-2. Antimicrob Agents Chemother. 2001 Feb;45(2):393-400. PubMed PMID: 11158731; PubMed Central PMCID: PMC90303. |
| PubChem Compound | 474597 |
| Last Modified | Nov 11 2021 |
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